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Compound of Interest

Compound Name: OXYOCTALINE FORMATE

Cat. No.: B1582655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oxyoctaline Formate is a synthetic fragrance ingredient valued for its unique and long-lasting

woody and ambery character.[1][2] Developed by Givaudan, this compound is primarily utilized

in the fragrance industry to blend and support woody notes in a variety of consumer products.

[3] Its chemical name is 1,3,6,7-Tetramethylbicyclo[4.4.0]dec-7-en-2-yl formate.[1] This

technical guide provides a comprehensive overview of the known physicochemical properties

of Oxyoctaline Formate, presenting available data in a structured format to assist researchers

and professionals in its application and study.

Chemical Identity and Structure
Oxyoctaline Formate is a semi-volatile ester derivative of a substituted tetralin system.[3] It

belongs to the group of synthetic polycyclic woody odorants.[3][4]

Chemical Structure:

Caption: Chemical structure of Oxyoctaline Formate.

Physicochemical Properties
The following tables summarize the available quantitative data for the physicochemical

properties of Oxyoctaline Formate.
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Table 1: General Physicochemical Properties

Property Value Source(s)

Molecular Formula C15H24O2 [1][3][5][6]

Molecular Weight 236.3 g/mol [3]

CAS Number 65405-72-3 [1][3][5]

Appearance Clear to pale yellow liquid [3][7]

Odor Profile

Woody, ambery, dry, dusty,

powdery with olibanum

nuances

[3][5][8]

Table 2: Quantitative Physicochemical Data

Property Value Temperature (°C) Source(s)

Boiling Point
288.3 ± 20.0 °C

(Predicted)
[5]

Vapor Pressure 0.0011 hPa [1]

0.36 Pa 20 [5]

0.00082 mmHg 20 [6]

0.002 mmHg 25 [9]

LogP 5 35 [5]

Water Solubility 2.2 mg/L 20 [5]

15 mg/L 20 [7]

Specific Gravity 1.030 - 1.035 25 [7][10]

Refractive Index 1.502 - 1.505 20 [7][10]

Flash Point 132.22 °C (270 °F) [7][10]
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Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Oxyoctaline Formate are not publicly available in the reviewed literature. The data presented

in this guide are compiled from manufacturer and supplier technical data sheets. It is presumed

that standard OECD (Organisation for Economic Co-operation and Development) or equivalent

internationally recognized testing guidelines were followed for properties such as

biodegradability and ecotoxicity. For instance, biodegradation is likely determined according to

OECD test method guidelines like OECD 301 or 310.

Stability and Handling
Oxyoctaline Formate is chemically stable under normal conditions.[3] It shows good stability

in alcoholic solutions, soaps, and powder detergents.[7] However, its stability is poor in

antiperspirant sprays and liquid bleach.[7] For handling, standard good manufacturing practices

(GMP) are recommended.[3]

Applications and Use Levels
Oxyoctaline Formate is primarily used as a fragrance ingredient in a variety of products.[3]

Recommended usage levels are typically between 0.2% and 2% of the fragrance concentrate.

[3] It is also suitable for use in soaps, detergents, and home care products.[3]

Signaling Pathways
As a synthetic fragrance ingredient, Oxyoctaline Formate is not designed to have

pharmacological activity and there are no known signaling pathways associated with it in the

context of drug development. Its primary function is to impart a specific scent.

Experimental Workflow for Fragrance Ingredient
Characterization
The following diagram illustrates a general experimental workflow for the physicochemical

characterization of a fragrance ingredient like Oxyoctaline Formate.
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Caption: General workflow for the characterization of a fragrance ingredient.
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Conclusion
Oxyoctaline Formate is a well-characterized synthetic fragrance ingredient with a distinct

woody and ambery odor profile. This guide has summarized the key physicochemical

properties based on currently available data. While detailed experimental protocols are not

publicly accessible, the provided information offers a solid foundation for researchers and

professionals working with this compound. The lack of associated signaling pathways is

consistent with its intended use as a fragrance material rather than a bioactive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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